15-Keto-PGF2alpha

• IUPAC Name: (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-19,22-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18+,19-/m1/s1
• InChI Key: LOLJEILMPWPILA-AMFHKTBMSA-N
• Canonical SMILES: CCCCCC(=O)C=CC1C(CC(C1CC=CCCCC(=O)O)O)O
• Isomeric SMILES: CCCCCC(=O)/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O
• Molecular Formula: C20H32O5
• DSSTOX Substance ID: DTXSID801317581
• Molecular Weight: 352.5 g/mol
• Physical Description: Solid
• CAS RN: 35850-13-6

Description

15-Keto-PGF2alpha, also known as 15-keto-prostaglandin F2α, is a metabolite of prostaglandin F2α (PGF2α). It is a bioactive lipid mediator that is found in the human body, and is involved in a number of physiological processes.

Scientific Research Applications

• Inflammation and Lipid Peroxidation Indicator :

  • 15-Keto-PGF2alpha, a metabolite of PGF2alpha, serves as an index for inflammation and lipid peroxidation via cyclooxygenase (COX-1 and COX-2) pathways. Its measurement is relevant in studying inflammatory injuries and other physiological or pathological conditions (Basu, 1998).

• Gynecological Research :

  • The metabolite is used in studies on dysmenorrhea, demonstrating higher levels of 15-keto PGF2alpha in women with dysmenorrhea compared to normal cases. Such research aids in understanding menstrual cycle disorders and their management (Lundström & Gréen, 1978).

• Methodological Development :

  • Radioimmunoassays for this compound facilitate its measurement in various biological studies, including studies on human volunteers and animal models. These assays are crucial for understanding its role in various biological processes (Haning et al., 1977).

• Reproductive Physiology :

  • This compound plays a role in luteolysis and reproductive physiology, as demonstrated in studies involving rhesus monkeys. Such studies provide insights into mammalian reproductive biology and potential therapeutic applications (Wilks, 1977).

• Oxidative Injury and Hepatotoxicity :

  • Studies show that this compound levels increase significantly in cases of oxidative injury and inflammation during acute hepatotoxicity in rats, underscoring its role in the inflammatory response and oxidative injury (Basu, 1999).

• Cardiovascular Health and Mortality :

  • Research indicates a significant association between urinary 15-keto-dihydro-PGF2alpha and cardiovascular mortality, highlighting its potential as a biomarker for cardiovascular diseases and general mortality risk (Helmersson-Karlqvist et al., 2015).

Mechanism of Action

Target of Action

15-Keto-PGF2alpha is a metabolite of Prostaglandin F2alpha . The primary target of this compound is the prostaglandin F (PGF) receptor (FP receptor) . This receptor plays a key role in the onset and progression of labor .

Mode of Action

This compound is formed by the reduction of the C-13,14 double bond in 15-keto-prostaglandin F2alpha by the enzyme prostaglandin Δ13-reductase . This process must be preceded in the metabolic sequence by the action of 15-hydroxyprostaglandin dehydrogenase .

Biochemical Pathways

The formation of this compound is part of the metabolic breakdown of prostaglandin F2alpha . The reaction is dehydrogenation of the C-15 hydroxyl group by the enzyme 15-hydroxyprostaglandin dehydrogenase (PGDH) found in the soluble fraction of cell preparations .

Pharmacokinetics

It is known that the lung is an important site of occurrence of the enzyme 15-hydroxyprostaglandin dehydrogenase (pgdh), which is the key step in the biological inactivation of prostaglandins .

Result of Action

The formation of this compound is thought to reflect changes in prostaglandin F2alpha biosynthesis more accurately than of the primary prostaglandin itself .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of certain enzymes in the body, such as 15-hydroxyprostaglandin dehydrogenase (PGDH), can affect the formation and action of this compound . Additionally, the compound’s action can be influenced by the physiological state of the body, such as during labor .

Future Directions

The emerging role of FP in cardiovascular diseases is highlighted and potential therapeutic translation is discussed. Elucidating the physiological roles of COX-derived PGs in cellular and whole body homeostasis and the mechanism underlying their action will no doubt offer opportunity for developing novel therapeutics for inflammatory disease, cancer, and hypertension.

Biochemical Analysis

Biochemical Properties

15-Keto-PGF2alpha interacts with various enzymes, proteins, and other biomolecules. The primary enzyme involved in its formation is 15-hydroxyprostaglandin dehydrogenase (PGDH), which catalyzes the dehydrogenation of the C-15 hydroxyl group . This interaction is crucial for the metabolic breakdown of prostaglandin F2alpha .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. For instance, it has been shown to inhibit NF-kB signaling in macrophages, reducing pro-inflammatory cytokines on a high-fat, high-sucrose diet . This suggests that this compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions at the molecular level. It post-translationally modifies the nuclear factor k-light-chain-enhancer of activated B cells (NF-kB) subunits p105/p50 and p65 at Cys59 and Cys120 sites, respectively, inhibiting the activation of NF-kB signaling in macrophages .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. For example, during preluteolysis and luteolysis in cattle, blood flow increased during the 3-hour ascending portion of the this compound pulse, remained elevated for 2 hours after the peak, and then decreased to baseline .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, in heifers, a dose of PGF or a PGF analogue that induces complete luteolysis with a single treatment causes an immediate transient increase in progesterone with peak concentration 10–15 min after treatment .

Metabolic Pathways

This compound is involved in the metabolic pathway of prostaglandin F2alpha. The reaction is catalyzed by the enzyme 15-hydroxyprostaglandin dehydrogenase (PGDH) found in the soluble fraction of cell preparations .

Transport and Distribution

It is known that the lung is an important site of occurrence of the enzyme involved in its formation, suggesting that it may be transported and distributed in this organ .

Subcellular Localization

Given its role in modifying NF-kB subunits, it is likely that it is localized in the nucleus where it can exert its effects .